(2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: (2R)-2-amino-N-[(1R)-1-phenylethyl]propanamide
• InChI: InChI=1S/C11H16N2O/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,12H2,1-2H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key: UJLHTMLCGCJXRX-RKDXNWHRSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC(=O)[C@@H](C)N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)N

Description

(2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide is a chiral propanamide derivative characterized by an (R)-configured amino group at the second carbon and an (R)-1-phenylethyl substituent on the amide nitrogen. The compound’s structure combines a hydrophobic phenylethyl group with a polar amino group, balancing lipophilicity and solubility, which is critical for drug-like properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide typically involves the reaction of ®-1-phenylethylamine with ®-2-aminopropanoic acid. The reaction is carried out under mild conditions, often using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to facilitate the formation of the amide bond.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This method ensures consistent reaction conditions and high yields. The use of automated systems for reagent addition and product isolation further enhances the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the amide group to an amine, resulting in the formation of (2R)-2-amino-N-[(1R)-1-phenylethyl]propanamine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like halides (Cl⁻, Br⁻) or alkoxides (RO⁻) can be used under basic conditions.

Major Products:

Oxidation: Nitroso or nitro derivatives.

Reduction: (2R)-2-amino-N-[(1R)-1-phenylethyl]propanamine.

Substitution: Various substituted amides depending on the nucleophile used.

Scientific Research Applications

Chemistry: In organic synthesis, (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide is used as a chiral building block for the synthesis of more complex molecules. Its chiral nature makes it valuable in the production of enantiomerically pure compounds.

Biology: The compound is studied for its potential biological activity. It can act as a ligand for certain enzymes or receptors, influencing biochemical pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate. Its structural features make it a candidate for the development of new drugs, particularly those targeting specific chiral centers in biological systems.

Industry: In the industrial sector, the compound is used in the synthesis of specialty chemicals and materials. Its ability to undergo various chemical reactions makes it versatile for different applications.

Mechanism of Action

The mechanism by which (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide exerts its effects is primarily through its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. This interaction can modulate various biochemical pathways, leading to the desired therapeutic or chemical outcome.

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound Name	Substituents (Amide Nitrogen)	C2 Group	Key Properties/Applications	Reference
(2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide	(R)-1-Phenylethyl	(R)-Amino	Chiral drug intermediate; high enantioselectivity
(2S)-2-Phenyl-N-[(1R)-1-phenylethyl]propanamide	(R)-1-Phenylethyl	(S)-Phenyl	Stereochemical comparator; distinct NMR shifts
(R)-AS-1	Benzyl	Dioxopyrrolidinyl	Orally bioavailable; enzyme inhibition
(2R)-2-Amino-N-methoxy-N-methyl-propanamide	Methoxy-methyl	(R)-Amino	Enhanced metabolic stability
(R)-N-((R)-1-Phenylethyl)-2-(phenylselanyl)propanamide	(R)-1-Phenylethyl	Phenylselanyl	Antioxidant potential; redox-active
2-(5-Nitroindol-3-yl)-N-[(1R)-1-phenylethyl]acetamide	(R)-1-Phenylethyl	Nitroindole	DNA intercalation; antitumor activity

Research Findings and Implications

• Stereochemistry : The (R,R)-configuration of the target compound is critical for its biological activity. For example, stereoisomers like the (S)-variant () may exhibit reduced binding affinity due to mismatched chiral centers .
• Substituent Effects : Bulky groups like phenylethyl (target compound) or cyclohexyl () enhance lipophilicity, favoring blood-brain barrier penetration. In contrast, polar groups (e.g., methoxy in ) improve aqueous solubility .

Biological Activity

(2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide, also known as a derivative of phenylethylamine, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is structurally related to various bioactive molecules, including certain opioids and neurotransmitter analogs. Here, we explore its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide is C11H15NO, with a molecular weight of approximately 179.25 g/mol. The compound features an amine group, which is critical for its biological interactions.

The biological activity of (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide is primarily attributed to its interaction with various neurotransmitter systems. The compound may act as a modulator of neurotransmitter release or receptor activity, influencing pathways involved in pain perception, mood regulation, and neuroprotection.

Potential Mechanisms Include:

• Receptor Agonism : The compound may act on receptors similar to those targeted by endogenous neurotransmitters, potentially influencing dopaminergic and serotonergic pathways.
• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit enzymes involved in neurotransmitter degradation, thereby prolonging their action in the synaptic cleft.

Biological Activity Overview

Research has indicated several areas where (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide may exhibit biological activity:

1. Neuroprotective Effects

Studies suggest that compounds with similar structures exhibit neuroprotective properties by reducing oxidative stress and apoptosis in neuronal cells. This could be beneficial in conditions such as neurodegenerative diseases.

2. Anti-Virulence Properties

Research has highlighted the potential for derivatives of this compound to serve as anti-virulence agents against pathogenic bacteria. For instance, certain analogs have been shown to inhibit the activity of mono-ADP-ribosyltransferases (mARTs), which are toxins produced by bacteria like Pseudomonas aeruginosa that compromise host cell integrity .

3. Analgesic Properties

Given its structural similarity to opioids, there is a hypothesis that (2R)-2-Amino-N-[(1R)-1-phenylethyl]propanamide may exhibit analgesic effects through modulation of pain pathways.

Case Studies and Research Findings

A review of the literature reveals several key findings regarding the biological activity of related compounds:

Study	Findings
Yates et al. (2005)	Identified small libraries of compounds that inhibit mARTs, showing protective effects on human lung cells against bacterial toxins .
Recent Investigations	Highlighted the efficacy of similar compounds in protecting cells from high doses of bacterial toxins with EC50 values ranging from 2.9–16.7 μM .